Hydrogen

Specification

• Description: Hydrogen is a colorless, odorless gas. It is easily ignited. Once ignited it burns with a pale blue, almost invisible flame. The vapors are lighter than air. It is flammable over a wide range of vapor/air concentrations. Hydrogen is not toxic but is a simple asphyxiate by the displacement of oxygen in the air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Hydrogen is used to make other chemicals and in oxyhydrogen welding and cutting.; Hydrogen, refrigerated liquid (cryogenic liquid) appears as a colorless very cold liquid shipped in special heavily insulated containers. Boils at -442 °F. Contact causes severe frostbite. Hydrogen gas at normal temperatures is lighter than air but until vapors boiling off from the liquid warm up they are heavier than air. Very easily ignited. Burns with a pale blue, almost invisible flame. A leak could be either a vapor or a liquid leak. The container is designed to vent the vapor as it is boils off. Under prolonged exposure to intense heat the containers may rupture violently and rocket.; Dihydrogen is an elemental molecule consisting of two hydrogens joined by a single bond. It has a role as an antioxidant, an electron donor, a fuel, a human metabolite and a member of food packaging gas. It is an elemental hydrogen, a gas molecular entity and an elemental molecule.; Hydrogen is under investigation in clinical trial NCT02830854 (Molecular Hydrogen for Cognitive Function and Performance in Elderly).; hydrogen is a mineral.; The first chemical element in the periodic table with atomic symbol H, and atomic number 1. Protium (atomic weight 1) is by far the most common hydrogen isotope. Hydrogen also exists as the stable isotope DEUTERIUM (atomic weight 2) and the radioactive isotope TRITIUM (atomic weight 3). Hydrogen forms into a diatomic molecule at room temperature and appears as a highly flammable colorless and odorless gas.
• CAS No.: 1333-74-0
• Molecular Formula: H2
• Molecular Weight: 2.016 g/mol
• IUPAC Name: molecular hydrogen
• Standard InChI: InChI=1S/H2/h1H
• Standard InChI Key: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• SMILES: [HH]
• Canonical SMILES: [HH]
• Boiling Point: -423 °F at 760 mmHg (USCG, 1999); -259.16 °C; -253 °C
• Colorform: Colorless gas; ... hydrogen under ordinary conditions consists of two kinds of molecules, known as ortho- and para-hydrogen, which differ from one another by the spins of their electrons and nuclei. Normal hydrogen at room temperature contains 25% of the para form and 75% of the ortho form. The ortho form cannot be prepared in the pure state
• Flash Point: Flammable gas
• Melting Point: -434 °F (USCG, 1999); -252.762 °C; -259.2 °C; -259 °C